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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of the herbicide

Topogard with its common alternatives, atrazine and S-metolachlor. The assessment is based

on key environmental fate and ecotoxicity parameters, with supporting data from peer-reviewed

studies and regulatory assessments. Detailed experimental protocols for the cited data are also

provided to ensure transparency and reproducibility.

Executive Summary
Topogard, a herbicide containing the active ingredients terbutryn and terbuthylazine, is utilized

for the control of broadleaf weeds.[1][2][3][4] This guide evaluates its environmental

characteristics in comparison to atrazine, another triazine herbicide, and S-metolachlor, a

chloroacetamide herbicide. The comparison focuses on their persistence in soil, potential for

groundwater contamination, and toxicity to non-target aquatic organisms. This information is

critical for informed decision-making in agricultural and environmental research and

management.

Data Presentation
The following tables summarize the key environmental impact parameters for Topogard's

active ingredients and its alternatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1222600?utm_src=pdf-interest
https://www.benchchem.com/product/b1222600?utm_src=pdf-body
https://www.benchchem.com/product/b1222600?utm_src=pdf-body
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://pubs.acs.org/doi/pdf/10.1021/jf950370k
https://www.scymaris.com/resources/oecd-202-technical-approach
https://www.knowde.com/stores/orion-agroscience/products/topogard
https://www.benchchem.com/product/b1222600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Soil Persistence and Leaching Potential

Herbicide
Active
Ingredient

Soil Half-life
(DT₅₀)
(days)

Soil
Organic
Carbon
Partition
Coefficient
(Koc)
(mL/g)

Groundwat
er Ubiquity
Score
(GUS)¹

Leaching
Potential

Topogard Terbutryn 14 - 28[5] 663[6] 1.83 - 2.13
Low to

Medium

Terbuthylazin

e
23 - 37[7] 1500[2] 2.18 - 2.39 Medium

Alternative 1 Atrazine 13 - 261[8]
100 - 440[2]

[8]
1.11 - 4.19 Low to High

Alternative 2 S-metolachlor 15 - 70[9] 200[10][11] 2.01 - 3.20
Medium to

High

¹GUS was calculated using the formula: GUS = log₁₀(DT₅₀) x (4 - log₁₀(Koc)). GUS values are

interpreted as follows: < 1.8 = Low leacher; 1.8 - 2.8 = Medium leacher; > 2.8 = High leacher.

Table 2: Aquatic Ecotoxicity
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Herbicide
Active
Ingredient

Organism Endpoint Value (µg/L)

Topogard Terbutryn

Green Algae

(Desmodesmus

communis)

72h IC₅₀ 12[12]

Water Flea

(Daphnia magna)
48h EC₅₀ 7100[12]

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC₅₀ 3000[5]

Terbuthylazine

Green Algae

(Selenastrum

capricornutum)

72h EC₅₀ 8[13]

Water Flea

(Daphnia magna)
48h EC₅₀ 26000[14]

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC₅₀ 1230[13]

Alternative 1 Atrazine

Green Algae

(Scenedesmus

subspicatus)

72h EC₅₀ 20.5[15]

Water Flea

(Daphnia pulex)
48h EC₅₀ 5290[15]

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC₅₀ 3960[15]

Alternative 2 S-metolachlor

Green Algae

(Selenastrum

capricornutum)

72h EC₅₀ 8[13]

Water Flea

(Daphnia magna)
48h EC₅₀ 26000[14]
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Rainbow Trout

(Oncorhynchus

mykiss)

96h LC₅₀ 1200[16]

Experimental Protocols
The data presented in this guide are primarily generated using standardized testing protocols

established by the Organisation for Economic Co-operation and Development (OECD). These

guidelines ensure the quality, consistency, and comparability of chemical safety data.

Soil Persistence (DT₅₀) and Transformation
The soil half-life (DT₅₀) of a herbicide is determined following the OECD Guideline 307: Aerobic

and Anaerobic Transformation in Soil.[15][17][18][19][20]

Principle: The test substance is applied to soil samples, which are then incubated under

controlled aerobic or anaerobic conditions in the dark.

Methodology:

Test System: Biometer flasks or flow-through systems are used to trap volatile

transformation products.

Soil: Fresh soil samples are typically used, characterized for properties like texture, pH,

organic carbon content, and microbial biomass.

Application: The herbicide is applied at a rate relevant to its agricultural use.

Incubation: Samples are incubated at a constant temperature (e.g., 20°C) and moisture

level for a period of up to 120 days.

Sampling and Analysis: Soil samples are taken at various intervals and analyzed for the

concentration of the parent herbicide and its transformation products using techniques like

High-Performance Liquid Chromatography (HPLC).

Data Analysis: The rate of degradation is modeled to calculate the time required for 50% of

the initial concentration to dissipate (DT₅₀).
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Aquatic Ecotoxicity Testing
OECD Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test[16][21][22]

[23][24]

Principle: This test assesses the effect of a chemical on the growth of freshwater algae or

cyanobacteria.

Methodology:

Test Organisms: Commonly used species include Pseudokirchneriella subcapitata or

Desmodesmus subspicatus.

Exposure: Exponentially growing cultures of the test organism are exposed to a series of

concentrations of the test substance for 72 hours.

Endpoint: The inhibition of growth is measured by cell counts or other measures of

biomass. The EC₅₀ (the concentration causing 50% inhibition of growth) is calculated.

OECD Guideline 202: Daphnia sp. Acute Immobilisation Test[1][3][5][25][26]

Principle: This test determines the acute toxicity of a substance to daphnids (water fleas).

Methodology:

Test Organism:Daphnia magna is a commonly used species.

Exposure: Young daphnids (<24 hours old) are exposed to a range of concentrations of

the test substance for 48 hours.

Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours. The EC₅₀

(the concentration causing immobilization in 50% of the daphnids) is calculated.

OECD Guideline 203: Fish, Acute Toxicity Test[9][12][27][28][29]

Principle: This test evaluates the acute lethal toxicity of a chemical to fish.

Methodology:
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Test Organism: Common test species include Rainbow Trout (Oncorhynchus mykiss) and

Zebrafish (Danio rerio).

Exposure: Fish are exposed to a series of concentrations of the test substance for 96

hours.

Endpoint: Mortalities are recorded at 24, 48, 72, and 96 hours. The LC₅₀ (the

concentration that is lethal to 50% of the test fish) is determined.

Visualization of Environmental Processes
The following diagrams illustrate key concepts related to the environmental impact assessment

of herbicides.
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Click to download full resolution via product page

Environmental fate pathways of a herbicide after application.
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Data Collection
(Environmental Fate & Ecotoxicity)
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A simplified workflow for environmental risk assessment of a herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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